Cas no 1935409-10-1 (4-(2,2,3,3-tetrafluoropropyl)piperidine)

• Product Name: 4-(2,2,3,3-tetrafluoropropyl)piperidine
• CAS No: 1935409-10-1
• MF: C₈H₁₃F₄N
• MW: 199.189136266708
• CID: 6017020
• PubChem ID: 130870167
• Update Time: 2025-05-19

4-(2,2,3,3-tetrafluoropropyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,3,3-tetrafluoropropyl)piperidine
• EN300-2005691
• 1935409-10-1

• Inchi： 1S/C8H13F4N/c9-7(10)8(11,12)5-6-1-3-13-4-2-6/h6-7,13H,1-5H2
• InChI Key： YZOWDOLAINWTHI-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CC1CCNCC1)F

Computed Properties

• Exact Mass: 199.09841207g/mol
• Monoisotopic Mass: 199.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 4-(2,2,3,3-tetrafluoropropyl)piperidine

4-(2,2,3,3-Tetrafluoropropyl)Piperidine: A Comprehensive Overview

The compound 4-(2,2,3,3-tetrafluoropropyl)piperidine, identified by the CAS number 1935409-10-1, is a fascinating molecule with a unique structure and diverse applications. This piperidine derivative features a tetrafluoropropyl group attached to the fourth position of the piperidine ring. The presence of fluorine atoms in the tetrafluoropropyl group introduces distinct electronic and steric properties to the molecule, making it a subject of interest in various fields of chemistry and materials science.

Recent studies have highlighted the potential of 4-(2,2,3,3-tetrafluoropropyl)piperidine in drug discovery and development. Its fluorinated structure enhances its lipophilicity and stability, which are crucial for designing bioactive compounds. Researchers have explored its role as a building block for creating novel pharmaceutical agents targeting various therapeutic areas such as central nervous system disorders and cancer. The tetrafluoropropyl group has been shown to improve drug permeability across biological membranes, making it an attractive candidate for drug delivery systems.

In addition to its pharmaceutical applications, 4-(2,2,3,3-tetrafluoropropyl)piperidine has found relevance in materials science. Its ability to form stable amorphous solids has been leveraged in the development of advanced polymers and coatings. The fluorinated piperidine derivative exhibits excellent thermal stability and resistance to environmental degradation, making it suitable for high-performance materials used in aerospace and electronics industries.

The synthesis of 4-(2,2,3,3-tetrafluoropropyl)piperidine involves a multi-step process that combines nucleophilic substitution and fluorination reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For instance, the use of palladium-catalyzed coupling reactions has enabled the precise incorporation of the tetrafluoropropyl group onto the piperidine ring. These improvements have significantly reduced production costs and enhanced scalability for industrial applications.

The chemical properties of 4-(2,2,3,3-tetrafluoropropyl)piperidine make it an ideal candidate for exploring new chemical transformations. Its reactivity under various reaction conditions has been extensively studied to design novel synthetic pathways for complex molecules. The fluorinated piperidine derivative has also been employed as a catalyst in asymmetric synthesis reactions due to its ability to induce high enantioselectivity.

In terms of environmental impact and safety considerations, 4-(2,2,3,3-tetrafluoropropyl)piperidine has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits low acute toxicity and minimal environmental persistence under standard conditions. These findings underscore its potential as a sustainable chemical for use in green chemistry practices.

The integration of computational chemistry tools has further expanded our understanding of 4-(2,2,3,3-tetrafluoropropyl)piperidine. Advanced molecular modeling techniques have provided insights into its electronic structure and interaction patterns with biological targets. Such computational studies complement experimental work by predicting optimal conditions for synthesis and application development.

In conclusion, 4-(2,2,3,tetrafluoropropyl)piperidine, with its unique structural features and versatile properties, continues to be a focal point in contemporary chemical research.. Its role as a key intermediate in drug discovery,